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molecular formula C5H12N2O2S B1332412 1-(Methylsulfonyl)piperazine CAS No. 55276-43-2

1-(Methylsulfonyl)piperazine

Cat. No. B1332412
CAS RN: 55276-43-2
M. Wt: 164.23 g/mol
InChI Key: ZZAKLGGGMWORRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08383620B2

Procedure details

To a mixture of cis-2,6-dimethylpiperazine and triethylamine in DCM at 0° C. was added dropwise methanesulphonyl chloride and the reaction mixture stirred at room temperature overnight. After quenching with water, extraction into DCM and being washed with brine, the organics were dried and the solvent removed under reduced pressure to yield 1-Methanesulfonyl-piperazine as a pale yellow solid.
Name
cis-2,6-dimethylpiperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
methanesulphonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-Methanesulfonyl-piperazine

Identifiers

REACTION_CXSMILES
C[C@H:2]1[CH2:7][NH:6][CH2:5][C@@H:4](C)[NH:3]1.C(N(CC)CC)C.[CH3:16][S:17](Cl)(=[O:19])=[O:18]>C(Cl)Cl>[CH3:16][S:17]([N:3]1[CH2:4][CH2:5][NH:6][CH2:7][CH2:2]1)(=[O:19])=[O:18]

Inputs

Step One
Name
cis-2,6-dimethylpiperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[C@@H]1N[C@@H](CNC1)C
Name
triethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)N(CC)CC
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
methanesulphonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
CS(=O)(=O)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After quenching with water, extraction into DCM
WASH
Type
WASH
Details
being washed with brine
CUSTOM
Type
CUSTOM
Details
the organics were dried
CUSTOM
Type
CUSTOM
Details
the solvent removed under reduced pressure

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
1-Methanesulfonyl-piperazine
Type
product
Smiles
CS(=O)(=O)N1CCNCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.